Cas no 1801983-04-9 (6-benzyl-6-azabicyclo[3.2.1]octane-2,7-dione)

• Product Name: 6-benzyl-6-azabicyclo[3.2.1]octane-2,7-dione
• CAS No: 1801983-04-9
• CID: 4615209
• Update Time: 2025-11-01

6-benzyl-6-azabicyclo[3.2.1]octane-2,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-benzyl-6-azabicyclo[3.2.1]octane-2,7-dione

Additional information on 6-benzyl-6-azabicyclo[3.2.1]octane-2,7-dione

6-Benzyl-6-Azabicyclo[3.2.1]Octane-2,7-Dione: A Comprehensive Overview

6-Benzyl-6-azabicyclo[3.2.1]octane-2,7-dione, identified by the CAS number 1801983-04-9, is a complex organic compound with a unique bicyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure consists of a bicyclo[3.2.1]octane framework, which is fused with two ketone groups at positions 2 and 7, and a benzyl group attached to the nitrogen atom at position 6.

The synthesis of 6-benzyl-6-azabicyclo[3.2.1]octane-2,7-dione involves a series of intricate chemical reactions, including cycloadditions and ring-forming processes. Researchers have explored various methodologies to optimize the synthesis pathway, aiming to enhance yield and purity. Recent studies have highlighted the use of transition metal catalysts, such as palladium complexes, to facilitate key steps in the synthesis process.

The compound's bicyclic structure endows it with unique physical and chemical properties. For instance, the rigid framework provides excellent stability under various conditions, making it suitable for applications in high-performance materials. Additionally, the presence of the benzyl group introduces electronic effects that can influence the compound's reactivity and solubility.

In terms of pharmacological applications, 6-benzyl-6-azabicyclo[3.2.1]octane-2,7-dione has shown promise as a potential drug candidate in preclinical studies. Its ability to interact with specific biological targets has been explored in the context of treating diseases such as cancer and neurodegenerative disorders. Recent research has focused on modifying the compound's structure to improve its bioavailability and reduce potential side effects.

The compound's versatility extends to its use in materials science, where it has been investigated as a precursor for advanced polymers and composites. Its rigid bicyclic structure can serve as a building block for constructing high-strength materials with tailored properties.

In conclusion, 6-benzyl-6-azabicyclo[3.2.1]octane-2,7-dione (CAS No: 1801983-04-9) is a multifaceted compound with significant potential across diverse scientific domains. Continued research into its synthesis, properties, and applications is expected to unlock new opportunities for its utilization in innovative technologies and therapeutic interventions.